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Compound of Interest
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Cat. No.: B1672162 Get Quote

Introduction

Iprovalicarb is a systemic fungicide belonging to the valinamide carbamate chemical class. It

is primarily used in agriculture to control diseases caused by Oomycete pathogens, such as

downy mildew and late blight, in crops like grapes, potatoes, and tomatoes.[1][2] Its mode of

action in the target fungal species is the inhibition of cellulose synthase, which disrupts the

formation of the cell wall, leading to the cessation of growth and eventual cell death.[1][3][4][5]

While effective against its target pathogens, it is crucial for researchers, scientists, and drug

development professionals to understand the toxicological profile of Iprovalicarb on non-target

organisms to assess its environmental risk and ensure its safe use. This technical guide

provides a comprehensive overview of the known toxicological effects of Iprovalicarb on

various non-target organisms, details the experimental protocols used for its assessment, and

explores potential signaling pathways that may be affected.

Data Presentation: Quantitative Toxicity Data
The following tables summarize the available quantitative toxicological data for Iprovalicarb on

key non-target organisms. These values are essential for environmental risk assessment and

provide a comparative overview of the fungicide's toxicity across different species.

Table 1: Acute and Chronic Toxicity of Iprovalicarb to Aquatic Organisms
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Organism Species
Test
Duration

Endpoint
Value
(mg/L)

Reference

Fish

Oncorhynchu

s mykiss

(Rainbow

Trout)

96 hours LC50 > 10.0 [6]

Oncorhynchu

s mykiss

(Rainbow

Trout)

28 days NOEC - -

Aquatic

Invertebrate

Daphnia

magna
48 hours EC50 > 10.0 [6]

Daphnia

magna
21 days NOEC - -

Algae
Scenedesmu

s subspicatus
72 hours ErC50 > 10.0 [6]

Scenedesmu

s subspicatus
72 hours NOErC ≥ 10.0 [6]

LC50: Lethal Concentration that kills 50% of the test population. EC50: Effective Concentration

that causes a specific effect in 50% of the test population. NOEC: No Observed Effect

Concentration. ErC50: EC50 based on growth rate inhibition. NOErC: No Observed Effect Rate

Concentration.

Table 2: Toxicity of Iprovalicarb to Terrestrial Invertebrates
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Organism Species
Test
Duration

Endpoint
Value (mg
a.s./kg soil)

Reference

Earthworm Eisenia fetida 14 days LC50 > 1000 [6]

Eisenia fetida 56 days

NOEC

(reproduction

)

64 [7]

Honeybee Apis mellifera 48 hours LD50 (oral) > 100 µ g/bee [1]

Apis mellifera 48 hours
LD50

(contact)
> 100 µ g/bee [1]

a.s.: active substance. LD50: Lethal Dose that kills 50% of the test population.

Table 3: Toxicity of Iprovalicarb to Vertebrates

Organism Species
Test
Duration

Endpoint Value Reference

Bird

Colinus

virginianus

(Bobwhite

Quail)

- LD50 (oral)
> 2000 mg/kg

bw
[1]

Anas

platyrhynchos

(Mallard

Duck)

5 days
LC50

(dietary)

> 5000 mg/kg

diet
[1]

Mammal Rat - LD50 (oral)
> 5000 mg/kg

bw
[8][9]

Rat 90 days NOAEL - [9]

bw: body weight. NOAEL: No Observed Adverse Effect Level.

Experimental Protocols
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The toxicological data presented above are derived from studies conducted following

standardized international guidelines, primarily those established by the Organisation for

Economic Co-operation and Development (OECD). These protocols ensure the reliability and

comparability of the results.

Aquatic Organism Toxicity Testing
OECD 203: Fish, Acute Toxicity Test This guideline details the methodology for determining the

acute lethal toxicity of a substance to fish.

Test Organism: Commonly used species include Rainbow trout (Oncorhynchus mykiss) or

Zebrafish (Danio rerio).[10][11]

Test Conditions: Fish are exposed to a range of concentrations of the test substance in a

static or semi-static system for 96 hours.[12][13] Water temperature, pH, and dissolved

oxygen levels are maintained within a narrow range.

Endpoint: The primary endpoint is mortality, recorded at 24, 48, 72, and 96 hours, from which

the LC50 is calculated.[12][13]

OECD 202: Daphnia sp., Acute Immobilisation Test This test assesses the acute toxicity of a

substance to planktonic crustaceans.

Test Organism:Daphnia magna is the most commonly used species.[3]

Test Conditions: Young daphnids (<24 hours old) are exposed to a series of test

concentrations for 48 hours in a static system.[14][15]

Endpoint: The endpoint is immobilization, defined as the inability to swim within 15 seconds

of gentle agitation. Observations are made at 24 and 48 hours to determine the EC50.[3][15]

OECD 201: Freshwater Alga and Cyanobacteria, Growth Inhibition Test This guideline is used

to determine the effects of a substance on the growth of freshwater algae.

Test Organism: Species such as Scenedesmus subspicatus or Pseudokirchneriella

subcapitata are used.[4]
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Test Conditions: Exponentially growing algal cultures are exposed to various concentrations

of the test substance for 72 hours in a batch culture system under constant light and

temperature.[4][16]

Endpoint: The inhibition of growth is measured by cell counts or other biomass surrogates at

24, 48, and 72 hours. The primary endpoints are the ErC50 (based on growth rate) and the

EbC50 (based on biomass).[4]

Terrestrial Invertebrate Toxicity Testing
OECD 222: Earthworm Reproduction Test This guideline evaluates the sublethal effects of

chemicals on the reproductive output of earthworms.

Test Organism:Eisenia fetida or Eisenia andrei are the standard test species.[1][6][17]

Test Conditions: Adult earthworms are exposed to the test substance mixed into an artificial

soil for 28 days.[17] After this period, the adults are removed, and their mortality and weight

change are assessed. The soil is then incubated for another 28 days to allow for the hatching

of cocoons.

Endpoint: The primary endpoint is the number of juvenile worms produced. From this, the

NOEC and ECx for reproduction are determined.[17]

Vertebrate Toxicity Testing
Avian Acute Oral Toxicity Test (based on OECD 223) This test determines the acute oral toxicity

of a substance to birds.

Test Organism: Commonly tested species include Bobwhite quail (Colinus virginianus) or

Mallard duck (Anas platyrhynchos).

Test Conditions: Birds are fasted and then administered a single oral dose of the test

substance. They are then observed for at least 14 days.

Endpoint: The main endpoint is mortality, used to calculate the LD50. Sublethal effects and

behavioral changes are also recorded.
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Mammalian Toxicity Studies (based on OECD Guidelines, e.g., 401, 408) A battery of tests is

conducted to assess the potential hazards to mammals.

Test Organism: Rats are commonly used for these studies.

Test Conditions: These studies can be acute (single dose) or chronic (repeated doses over a

longer period, e.g., 90 days). The substance is typically administered orally.

Endpoint: Endpoints include mortality (for acute studies to determine the LD50), as well as a

wide range of sublethal effects, including changes in body weight, food consumption,

hematology, clinical chemistry, and histopathology of various organs to determine the

NOAEL.

Signaling Pathways, Experimental Workflows, and
Logical Relationships
Diagrams
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Figure 1: Experimental Workflow for OECD 203 Fish Acute Toxicity Test.
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Figure 2: Experimental Workflow for OECD 202 Daphnia sp. Acute Immobilisation Test.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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